![molecular formula C13H18N2O2 B1465098 (2,3-Dihydro-1H-indol-7-yl)-carbamic acid tert-butyl ester CAS No. 885270-12-2](/img/structure/B1465098.png)
(2,3-Dihydro-1H-indol-7-yl)-carbamic acid tert-butyl ester
Overview
Description
2,3-Dihydro-1H-indol-7-yl)-carbamic acid tert-butyl ester (DICTBE) is an important chemical compound that is used in a variety of scientific research applications. DICTBE is a synthetic derivative of the amino acid indole. It is a white solid at room temperature and is soluble in organic solvents. DICTBE is a versatile compound with a wide range of applications in the field of biochemistry, biophysics, and pharmacology.
Scientific Research Applications
Synthetic and Crystallographic Insights
The compound similar to (2,3-Dihydro-1H-indol-7-yl)-carbamic acid tert-butyl ester has been synthesized from related amines and analyzed for its structural properties using X-ray diffraction, demonstrating non-planar conformations and intricate molecular packing due to hydrogen bonding and π–π interactions (Kant, Singh, & Agarwal, 2015).
Synthesis of Spirocyclic Indoline Lactone
Research on the base-promoted cyclization of related esters has led to high yields of spirocyclic lactone derivatives, highlighting the compound's potential in synthesizing complex organic structures (Hodges, Wang, & Riley, 2004).
Diastereoselective Intramolecular Reactions
The compound's derivatives have been utilized in asymmetric syntheses of pyrrolo[2,1-a]isoquinolines, showcasing its application in enantioselective chemical synthesis (Garcia, Arrasate, Lete, & Sotomayor, 2006).
Applications in Heterocyclic Chemistry
Tert-butyl esters of related heterocyclic carboxylic acids have been synthesized, offering insights into the preparation of such esters and their potential applications in medicinal chemistry and organic synthesis (Fritsche, Deguara, & Lehr, 2006).
Advanced Organic Syntheses
The compound's analogs have been used in the preparation and Diels-Alder reaction of 2-amido substituted furan, indicating its role in complex organic reactions and synthetic methodologies (Padwa, Brodney, & Lynch, 2003).
Deprotection Studies
Studies on the deprotection of tert-butyl carbamates, esters, and ethers, including analogs of the compound, provide valuable information on selective deprotection methods crucial for synthetic organic chemistry (Li et al., 2006).
properties
IUPAC Name |
tert-butyl N-(2,3-dihydro-1H-indol-7-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)15-10-6-4-5-9-7-8-14-11(9)10/h4-6,14H,7-8H2,1-3H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVLRQBLEXCOLQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC2=C1NCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00700598 | |
Record name | tert-Butyl 2,3-dihydro-1H-indol-7-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00700598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885270-12-2 | |
Record name | tert-Butyl 2,3-dihydro-1H-indol-7-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00700598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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